Cas no 206986-86-9 (ALPHA-CHLORO-2-(TRIFLUOROMETHYL)BENZYL)

• Product Name: ALPHA-CHLORO-2-(TRIFLUOROMETHYL)BENZYL
• CAS No: 206986-86-9
• MF: C₉H₅Cl₂F₃O₂
• MW: 273.036011457443
• CID: 910284
• PubChem ID: 24859039
• Update Time: 2025-05-21

ALPHA-CHLORO-2-(TRIFLUOROMETHYL)BENZYL Chemical and Physical Properties

Names and Identifiers

• ALPHA-CHLORO-2-(TRIFLUOROMETHYL)BENZYL
• alpha-Chloro-2-(trifluoromethyl)benzyl chloroformate
• [chloro-[2-(trifluoromethyl)phenyl]methyl] carbonochloridate
• Chloro[2-(trifluoromethyl)phenyl]methyl carbonochloridate
• J-013530
• 206986-86-9
• DTXSID90412774
• alpha -Chloro-2-(trifluoromethyl)benzyl chloroformate
• SCHEMBL7875254
• alpha-Chloro-2-(trifluoromethyl)benzyl chloroformate, 95%
• Carbonochloridic acid, chloro[2-(trifluoromethyl)phenyl]methyl ester
• Chloro(2-(trifluoromethyl)phenyl)methyl carbonochloridate

• MDL： MFCD00012246
• Inchi： 1S/C9H5Cl2F3O2/c10-7(16-8(11)15)5-3-1-2-4-6(5)9(12,13)14/h1-4,7H
• InChI Key： KQELEQGMABOYIM-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1C(F)(F)F)OC(=O)Cl

Computed Properties

• Exact Mass: 309.90995
• Monoisotopic Mass: 271.9618693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.426 g/mL at 25 °C(lit.)
• Flash Point: Degrees Fahrenheit:222.8°F
  Degrees Celsius:106°C
  
• Refractive Index: n20/D 1.4719(lit.)
• PSA: 0
• Solubility: Not determined

ALPHA-CHLORO-2-(TRIFLUOROMETHYL)BENZYL Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301 + H311 + H331-H314
• Warning Statement： P261-P280-P301+P310-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3277 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 23/24/25-34
• Safety Instruction： 26-27-36/37/39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on ALPHA-CHLORO-2-(TRIFLUOROMETHYL)BENZYL

ALPHA-CHLORO-2-(TRIFLUOROMETHYL)BENZYL (CAS No. 206986-86-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis

ALPHA-CHLORO-2-(TRIFLUOROMETHYL)BENZYL, identified by its CAS number 206986-86-9, is a significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural features, has garnered considerable attention in recent years due to its utility in the development of novel therapeutic agents. The presence of both a chloro substituent and a trifluoromethyl group on the benzyl backbone imparts distinct reactivity and electronic properties, making it a valuable building block for synthetic chemists.

The trifluoromethyl group, in particular, is renowned for its ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules. Its electron-withdrawing nature can enhance metabolic stability, improve binding affinity to biological targets, and influence the overall efficacy of drug candidates. In contrast, the chloro substituent offers a versatile handle for further functionalization through nucleophilic substitution reactions, enabling the construction of complex molecular architectures.

In recent years, there has been a surge in research focusing on the development of fluorinated compounds for medicinal applications. This trend stems from the well-documented benefits that fluorine atoms can confer on drug molecules, including increased lipophilicity, improved bioavailability, and enhanced resistance to enzymatic degradation. Within this context, ALPHA-CHLORO-2-(TRIFLUOROMETHYL)BENZYL has emerged as a crucial intermediate in the synthesis of various therapeutic agents.

One notable area where this compound has found application is in the development of anticancer agents. Fluorinated benzylic compounds have been extensively studied for their potential to interfere with key biological pathways involved in tumor growth and progression. For instance, researchers have explored derivatives of ALPHA-CHLORO-2-(TRIFLUOROMETHYL)BENZYL as inhibitors of tyrosine kinases, which are enzymes frequently overexpressed in cancer cells. The combination of the chloro and trifluoromethyl groups allows for fine-tuning of the molecule's interactions with these targets, leading to improved therapeutic outcomes.

Another promising application of ALPHA-CHLORO-2-(TRIFLUOROMETHYL)BENZYL lies in the field of antiviral research. The structural motifs present in this compound have been leveraged to design inhibitors targeting viral proteases and polymerases. These enzymes are critical for viral replication and are often considered attractive drug targets. By incorporating fluorine atoms into these inhibitors, researchers aim to enhance their potency and selectivity against viral strains while minimizing off-target effects.

The synthesis of ALPHA-CHLORO-2-(TRIFLUOROMETHYL)BENZYL itself is a testament to the ingenuity of modern organic chemistry. While several synthetic routes have been reported, one common approach involves the halogenation of appropriately substituted benzyl derivatives followed by trifluoromethylation. These reactions often require careful optimization to ensure high yields and purity, highlighting the importance of robust synthetic methodologies in pharmaceutical research.

The impact of ALPHA-CHLORO-2-(TRIFLUOROMETHYL)BENZYL extends beyond academic research; it also holds significant industrial relevance. Pharmaceutical companies worldwide rely on such intermediates to streamline their drug discovery pipelines and accelerate the development of new therapies. The ability to efficiently produce high-quality batches of this compound ensures that researchers can proceed with their studies without unnecessary delays or complications.

In conclusion, ALPHA-CHLORO-2-(TRIFLUOROMETHYL)BENZYL (CAS No. 206986-86-9) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new applications for fluorinated compounds, the importance of intermediates like this one is only set to grow.